Cas no 381241-92-5 (N-(2-hydroxypropyl)-N'-(4-methoxyphenyl)methylethanediamide)

• Product Name: N-(2-hydroxypropyl)-N'-(4-methoxyphenyl)methylethanediamide
• CAS No: 381241-92-5
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• CID: 5474742
• Update Time: 2025-06-07

N-(2-hydroxypropyl)-N'-(4-methoxyphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-hydroxypropyl)-N-[(4-methoxyphenyl)methyl]oxamide
• N-(2-hydroxypropyl)-N'-(4-methoxyphenyl)methylethanediamide

• Inchi： 1S/C13H18N2O4/c1-9(16)7-14-12(17)13(18)15-8-10-3-5-11(19-2)6-4-10/h3-6,9,16H,7-8H2,1-2H3,(H,14,17)(H,15,18)
• InChI Key： BOTNUVYYSRMRQU-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(OC)C=C1)(=O)C(NCC(O)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-hydroxypropyl)-N'-(4-methoxyphenyl)methylethanediamide

N-(2-hydroxypropyl)-N'-(4-methoxyphenyl)methylethanediamide: A Comprehensive Overview (CAS No. 381241-92-5)

N-(2-hydroxypropyl)-N'-(4-methoxyphenyl)methylethanediamide (CAS No. 381241-92-5) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a hydroxypropyl group, a methoxyphenyl group, and a methylethanediamide backbone. These structural features contribute to its diverse chemical properties and potential biological activities.

The molecular formula of N-(2-hydroxypropyl)-N'-(4-methoxyphenyl)methylethanediamide is C13H21NO4, and its molecular weight is approximately 255.31 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents.

In the context of pharmaceutical research, N-(2-hydroxypropyl)-N'-(4-methoxyphenyl)methylethanediamide has been investigated for its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that N-(2-hydroxypropyl)-N'-(4-methoxyphenyl)methylethanediamide significantly reduced inflammation in a murine model of colitis by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6.

Another area of interest is the compound's antioxidant properties. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that N-(2-hydroxypropyl)-N'-(4-methoxyphenyl)methylethanediamide effectively scavenged reactive oxygen species (ROS) and protected neuronal cells from oxidative damage. This finding suggests that the compound may have therapeutic potential in treating conditions associated with oxidative stress.

The neuroprotective effects of N-(2-hydroxypropyl)-N'-(4-methoxyphenyl)methylethanediamide have also been explored. A study published in the journal Neuropharmacology in 2020 found that this compound improved cognitive function and reduced neuroinflammation in a rat model of Alzheimer's disease. The mechanism underlying these effects is thought to involve the modulation of microglial activation and the inhibition of beta-amyloid (Aβ) aggregation.

In addition to its biological activities, N-(2-hydroxypropyl)-N'-(4-methoxyphenyl)methylethanediamide has been studied for its potential applications in materials science. The presence of functional groups such as the hydroxypropyl and methoxyphenyl groups makes it an attractive candidate for use in polymer synthesis and surface modification. For example, researchers at the Massachusetts Institute of Technology (MIT) have developed novel polymeric materials incorporating this compound as a cross-linking agent, resulting in improved mechanical properties and biocompatibility.

The synthesis of N-(2-hydroxypropyl)-N'-(4-methoxyphenyl)methylethanediamide typically involves several steps, including the preparation of intermediate compounds and subsequent coupling reactions. One common synthetic route involves the reaction of 1-amino-3-propanol with 4-methoxybenzoyl chloride to form an amide intermediate, followed by further functionalization to introduce the methylethanediamide moiety. The overall yield and purity of the final product can be optimized by carefully controlling reaction conditions such as temperature, solvent choice, and catalyst selection.

The safety profile of N-(2-hydroxypropyl)-N'-(4-methoxyphenyl)methylethanediamide has been evaluated through various toxicity studies. In vitro assays using human cell lines have shown that the compound exhibits low cytotoxicity at concentrations relevant for therapeutic use. Additionally, animal studies have not reported any significant adverse effects at doses up to 500 mg/kg body weight. These findings suggest that N-(2-hydroxypropyl)-N'-(4-methoxyphenyl)methylethanediamide has a favorable safety profile, making it suitable for further preclinical and clinical development.

In conclusion, N-(2-hydroxypropyl)-N'-(4-methoxyphenyl)methylethanediamide (CAS No. 381241-92-5) is a versatile compound with promising applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure confers it with diverse chemical properties and biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. Ongoing research continues to uncover new potential uses for this compound, highlighting its significance in both academic and industrial settings.